![molecular formula C15H13FN2 B6206896 4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile CAS No. 797769-58-5](/img/no-structure.png)
4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile
Description
The compound “4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile” is an organic compound . It is also known as “2-(((4-Fluorophenyl)amino)methyl)phenol” and "(4-FLUORO-BENZYL)-METHYL-AMINE" .
Molecular Structure Analysis
The molecular formula of “4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile” is C14H11FN2 . The structure includes a fluorophenyl group attached to a benzonitrile group via a methylamino bridge .Physical And Chemical Properties Analysis
The compound “4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile” is a solid . It has a molecular weight of 226.2489432 . The predicted density is 1.13±0.1 g/cm3 . The predicted boiling point is 370.9±27.0 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile involves the reaction of 4-fluorobenzylamine with benzyl cyanide in the presence of a suitable catalyst to form the intermediate 4-({[(4-fluorophenyl)methyl]amino}methyl)benzyl cyanide, which is subsequently hydrolyzed to yield the final product.", "Starting Materials": [ "4-fluorobenzylamine", "benzyl cyanide", "catalyst", "water", "acid" ], "Reaction": [ "Step 1: 4-fluorobenzylamine is reacted with benzyl cyanide in the presence of a suitable catalyst, such as palladium on carbon, in anhydrous ethanol at reflux temperature to form the intermediate 4-({[(4-fluorophenyl)methyl]amino}methyl)benzyl cyanide.", "Step 2: The intermediate is then hydrolyzed by adding water and acid, such as hydrochloric acid, to the reaction mixture and heating it at reflux temperature for several hours. This results in the formation of 4-({[(4-fluorophenyl)methyl]amino}methyl)benzonitrile as the final product.", "Step 3: The product is then isolated by filtration, washed with water and dried under vacuum." ] } | |
CAS RN |
797769-58-5 |
Molecular Formula |
C15H13FN2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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